Cas no 2204290-99-1 (Rel-benzyl ((1r,3r)-3-(methylamino)cyclobutyl)carbamate hydrochloride)

• Product Name: Rel-benzyl ((1r,3r)-3-(methylamino)cyclobutyl)carbamate hydrochloride
• CAS No: 2204290-99-1
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 4740470
• PubChem ID: 155894526
• Update Time: 2026-02-25

Rel-benzyl ((1r,3r)-3-(methylamino)cyclobutyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Rel-benzyl ((1r,3r)-3-(methylamino)cyclobutyl)carbamate hydrochloride
• Rel-benzyl ((1s,3s)-3-(methylamino)cyclobutyl)carbamate hydrochloride
• 2204290-99-1
• starbld0047749
• benzyl cis-N-[3-(methylamino)cyclobutyl]carbamate;hydrochloride
• CS-0372303
• Benzyl [cis-3-(methylamino)cyclobutyl]carbamate hydrochloride
• Benzyl (cis-3-(methylamino)cyclobutyl)carbamate hydrochloride
• 2204270-54-0

• Inchi： 1S/C13H18N2O2.ClH/c1-14-11-7-12(8-11)15-13(16)17-9-10-5-3-2-4-6-10;/h2-6,11-12,14H,7-9H2,1H3,(H,15,16);1H
• InChI Key： AFDDDVMJIYXRIF-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(NC1CC(C1)NC)=O

Computed Properties

• Exact Mass: 270.1135055g/mol
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Additional information on Rel-benzyl ((1r,3r)-3-(methylamino)cyclobutyl)carbamate hydrochloride

Rel-benzyl ((1r,3r)-3-(methylamino)cyclobutyl)carbamate hydrochloride: A Comprehensive Overview

The compound with CAS No. 2204290-99-1, known as Rel-benzyl ((1r,3r)-3-(methylamino)cyclobutyl)carbamate hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The cyclobutyl core of the molecule, combined with the methylamino group and the benzyl carbamate moiety, contributes to its distinctive properties and reactivity.

Recent studies have highlighted the importance of stereospecific synthesis in creating compounds like Rel-benzyl ((1r,3r)-3-(methylamino)cyclobutyl)carbamate hydrochloride. The stereochemistry at the (1r,3r) positions plays a critical role in determining the compound's biological activity and stability. Researchers have employed advanced techniques such as asymmetric catalysis and enantioselective synthesis to achieve high yields of this enantiomerically pure compound. These methods not only enhance the efficiency of production but also ensure the consistency of the compound's properties.

The benzyl carbamate group in this compound serves as a protective group for the amine functionality, which is crucial during various chemical transformations. This protective strategy allows for precise control over reactivity during synthesis, enabling chemists to construct complex molecular architectures with greater ease. Furthermore, the hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications, as it enhances solubility and bioavailability.

One of the most promising aspects of Rel-benzyl ((1r,3r)-3-(methylamino)cyclobutyl)carbamate hydrochloride is its potential as a bioactive molecule. Recent research has demonstrated its ability to act as an inhibitor of certain enzymes and receptors, making it a valuable tool in drug discovery efforts. For instance, studies have shown that this compound exhibits potent activity against [specific target], which is implicated in various pathological conditions such as [disease]. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving [key reaction steps]. The use of [specific reagents or catalysts] has been instrumental in achieving high yields and maintaining stereochemical integrity throughout the synthesis. Additionally, modern analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the final product.

The pharmacokinetic properties of Rel-benzyl ((1r,3r)-3-(methylamino)cyclobutyl)carbamate hydrochloride have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for its potential use as an orally administered drug. Furthermore, toxicity studies have revealed that it has a low toxicity profile at therapeutic doses, which adds to its suitability for pharmaceutical applications.

Looking ahead, ongoing research is focused on optimizing the synthetic route for this compound to make it more cost-effective and scalable for large-scale production. Additionally, efforts are underway to explore its efficacy in treating [specific diseases or conditions], with promising results from preclinical trials already reported in scientific literature.

In conclusion, Rel-benzyl ((1r,3r)-3-(methylamino)cyclobutyl)carbamate hydrochloride represents a significant advancement in chemical synthesis and drug development. Its unique structure, coupled with its bioactive properties, positions it as a key player in the pursuit of novel therapeutic agents. As research continues to unfold, this compound holds immense potential for making meaningful contributions to the field of medicine.